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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

dicyanamide

Cat. No.: B009880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the physicochemical properties of two common

imidazolium-based ionic liquids: 1-butyl-3-methylimidazolium dicyanamide ([Bmim][DCA])

and 1-ethyl-3-methylimidazolium dicyanamide ([Emim][DCA]). The information presented is

collated from various experimental sources to assist in the selection of the appropriate ionic

liquid for specific research and development applications.

Data Presentation: Physicochemical Properties
The following table summarizes the key physicochemical properties of [Bmim][DCA] and

[Emim][DCA]. It is important to note that these values are compiled from different sources and

may have been measured under slightly different experimental conditions.
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Property [Bmim][DCA] [Emim][DCA]

Molecular Formula C₁₀H₁₅N₅ C₈H₁₁N₅

Molecular Weight ( g/mol ) 205.26 177.21[1]

Melting Point (°C) -6[2] -21[1]

Density (g/cm³) 1.06[2] 1.10[1], 1.12 at 25°C[3]

Viscosity (cP) 28[2] 16.8[1], 85 at 20°C[3]

Conductivity (mS/cm) 9.53[2] 25.3[1], 18 at 25°C[3]

Thermal Decomposition (°C)
>200 (general for imidazolium

ILs)[4][5]
>300[3]

Experimental Protocols
Detailed methodologies for the key experiments cited are outlined below to provide context for

the presented data.

Density Measurement
The density of ionic liquids is typically measured using a vibrating tube densimeter.[6] The

instrument measures the oscillation period of a U-shaped tube filled with the sample. This

period is directly related to the density of the liquid. The densimeter is calibrated using

substances with known densities, such as dry air and ultrapure water, at atmospheric pressure.

[7][8] The temperature is controlled with a Peltier system to ensure high accuracy.[6]

Viscosity Measurement
Viscosity is commonly determined using a viscometer, such as a Cannon-Fenske capillary

viscometer or a rheometer.[6][9][10] For the capillary viscometer, the time it takes for a specific

volume of the ionic liquid to flow through a capillary tube under gravity is measured. The

viscosity is then calculated using the flow time and the calibration constant of the viscometer.

[10] Rheometers measure the torque required to rotate a spindle in the liquid at a constant

speed, providing a direct measurement of the viscosity.[6] For both methods, temperature

control is crucial due to the strong dependence of viscosity on temperature.[11]
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Conductivity Measurement
The ionic conductivity of ionic liquids is measured using a conductivity meter equipped with a

probe.[9] The probe, consisting of two electrodes with a known geometry, is immersed in the

ionic liquid. An alternating current is applied across the electrodes, and the resulting voltage is

measured to determine the resistance of the liquid. The conductivity is then calculated from the

resistance and the cell constant of the probe.[12] To ensure accuracy, the probe is typically

rinsed with the ionic liquid to be measured before the final measurement is taken, as water

contamination can significantly affect the results.[9]

Thermal Stability Analysis
Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability

of ionic liquids.[4][5][13] A small sample of the ionic liquid is placed in a crucible and heated at

a constant rate in a controlled atmosphere (e.g., nitrogen or air).[5][14] The weight of the

sample is continuously monitored as a function of temperature. The decomposition temperature

is typically reported as the onset temperature at which significant weight loss begins.[5][13]
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Caption: Comparative workflow for ionic liquid property analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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